Cas no 1021106-99-9 (N-cyclopentyl-2,4-dimethylaniline)

• Product Name: N-cyclopentyl-2,4-dimethylaniline
• CAS No: 1021106-99-9
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5166127
• PubChem ID: 28422378
• Update Time: 2026-03-04

N-cyclopentyl-2,4-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-cyclopentyl-2,4-dimethyl-
• N-cyclopentyl-2,4-dimethylaniline

• Inchi： 1S/C13H19N/c1-10-7-8-13(11(2)9-10)14-12-5-3-4-6-12/h7-9,12,14H,3-6H2,1-2H3
• InChI Key： AIHZIMOHPZPPNK-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC2)=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 189.152
• Monoisotopic Mass: 189.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2